Cas no 64269-80-3 (Bis-(1h-imidazol-2-yl)-methanol)
64269-80-3 structure
Product Name:Bis-(1h-imidazol-2-yl)-methanol
CAS No:64269-80-3
MF:C7H8N4O
MW:164.164620399475
CID:1681195
PubChem ID:12365388
Update Time:2025-04-21
Bis-(1h-imidazol-2-yl)-methanol Chemical and Physical Properties
Names and Identifiers
-
- BIS-(1H-IMIDAZOL-2-YL)-METHANOL
- bis(2-imidazolyl)methane
- Bis-(imidazol-2-yl)methanol
- Bis(imidazol-2-yl)methane
- 1H,1'H-2,2'-methanediyl-bis-imidazole
- di(1H-iMidazol-2-yl)Methane
- imidazol-2-ylmethane
- Bis(imidazol-2-yl)methan
- DB-297058
- 64269-80-3
- AKOS006291729
- SCHEMBL9501488
- Bis-(1h-imidazol-2-yl)-methanol
-
- Inchi: 1S/C7H8N4O/c12-5(6-8-1-2-9-6)7-10-3-4-11-7/h1-5,12H,(H,8,9)(H,10,11)
- InChI Key: YWBNUICXGZZHMH-UHFFFAOYSA-N
- SMILES: OC(C1=NC=CN1)C1=NC=CN1
Computed Properties
- Exact Mass: 164.07000
- Monoisotopic Mass: 164.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 77.6Ų
Experimental Properties
- PSA: 77.59000
- LogP: 0.21450
Bis-(1h-imidazol-2-yl)-methanol Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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